Cas no 1096334-56-3 (2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde)

• Product Name: 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde
• CAS No: 1096334-56-3
• MF: C₁₅H₁₂ClFO₂
• MW: 278.705986976624
• CID: 4571624
• Update Time: 2025-10-29

2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde

• Inchi： 1S/C15H12ClFO2/c1-2-10-8-13(4-5-14(10)16)19-15-6-3-12(17)7-11(15)9-18/h3-9H,2H2,1H3
• InChI Key： SLCOKCNBAGCSDB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC=C1OC1=CC=C(Cl)C(CC)=C1

Additional information on 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde

Comprehensive Guide to 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde (CAS No. 1096334-56-3): Properties, Applications, and Market Insights

2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde (CAS No. 1096334-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzaldehyde derivative features unique structural characteristics, including a chloro-ethylphenoxy group and a fluorine substitution, which contribute to its reactivity and potential applications. Researchers are particularly interested in this compound due to its role as a key intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde combines several functional groups that make it valuable for medicinal chemistry applications. The presence of both halogen substituents (chloro and fluoro) enhances its electronic properties, while the ethylphenoxy moiety provides steric bulk that can influence molecular interactions. These features have led to investigations into its potential as a building block for drug discovery and crop protection agents, aligning with current industry demands for novel bioactive compounds.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde. Manufacturers are exploring more sustainable production methods that reduce environmental impact while maintaining high purity standards. This aligns with the pharmaceutical industry's growing focus on process intensification and atom economy, addressing common search queries about eco-friendly chemical synthesis.

Analytical characterization of 1096334-56-3 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Quality control is particularly crucial given the compound's potential use in high-throughput screening and structure-activity relationship studies, topics frequently searched by medicinal chemists.

The global market for fluorinated benzaldehyde derivatives like 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde has shown steady growth, driven by increasing R&D investment in small molecule therapeutics. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical innovation is accelerating. This compound's niche applications in kinase inhibitor development and agricultural chemical synthesis make it a valuable asset for research organizations.

Storage and handling recommendations for 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde emphasize protection from moisture and light, with optimal conditions being inert atmosphere storage at controlled temperatures. These precautions maintain the compound's stability for extended periods, addressing common concerns about chemical shelf life and research material integrity frequently searched by laboratory professionals.

Future research directions for CAS 1096334-56-3 may explore its potential in catalysis and material science applications, beyond its established uses in life sciences. The compound's unique electronic properties make it interesting for developing organic electronic materials, a rapidly growing field that aligns with searches about next-generation semiconductors and flexible electronics components.

Regulatory aspects of 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde vary by region, with most jurisdictions classifying it as a research chemical. Compliance with REACH regulations and proper safety data sheet documentation are essential considerations for international shipments, addressing common queries about chemical compliance and international research material transport.

For researchers considering 1096334-56-3 for their projects, several commercial sources offer the compound in varying quantities and purities. Comparison of technical grade versus research grade materials is recommended based on intended use, with higher purity grades being essential for biological studies. This practical guidance responds to frequent searches about chemical sourcing and material selection for specific applications.

The scientific literature contains numerous references to 2-(4-chloro-3-ethylphenoxy)-5-fluorobenzaldehyde in patent applications and journal articles, particularly in contexts of heterocyclic compound synthesis. These citations demonstrate its utility across multiple research domains and provide valuable precedents for new investigators exploring this chemical space.